Cas no 180-44-9 (3-Azaspiro[5.5]undecane)

3-Azaspiro[5.5]undecane Properties

Names and Identifiers

• 3-Azaspiro[5.5]undecane
• 4,4-PENTAMETHYLENEPIPERIDINE HYDROCHLORIDE
• EINECS 214-404-1
• 3-Azaspiro[5.5]undecane hydrochloride salt
• 3-aza-spiro[5.5]undecane
• PubChem11406
• 9-azaspiro[5.5]undecane
• 3-Azaspiro[5,5]undecane
• 3-Aza-spiro[5.5undecane
• 3-azaspiro-[5.5]undecane
• LIZKZVQBLDHKCY-UHFFFAOYSA-N
• LS40312
• SY033626
• AB0047989
• BB 0261406
• EN300-
• 3-azaspiro[5.5]undecane
• NSC 90790
• BS-13535
• Z995036340
• 180-44-9
• MFCD00011572
• PD069961
• EN300-64837
• BRD-K49545903-003-01-4
• SCHEMBL26952
• 4,4-pentamethylenepiperidine
• CHEMBL2078948
• AKOS011661718
• CS-0047039
• DTXSID101347214
• A18338
• SB34408
• AMY21391
• NSC 102514
• FT-0603838
• DB-065321
• 3-AZASPIRO[5.5]UNDECANE
• 4,4-Pentamethylenepiperidine hydrochloride
• +Expand

• MDL： MFCD00011572
• InChIKey： LIZKZVQBLDHKCY-UHFFFAOYSA-N
• Inchi： 1S/C10H19N/c1-2-4-10(5-3-1)6-8-11-9-7-10/h11H,1-9H2
• SMILES： N1([H])C([H])([H])C([H])([H])C2(C([H])([H])C1([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C2([H])[H]

Computed Properties

• Exact Mass: 153.15175g/mol
• Surface Charge: 0
• XLogP3: 2.9
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 153.15175g/mol
• Monoisotopic Mass: 153.15175g/mol
• Topological Polar Surface Area: 12Ų
• Heavy Atom Count: 11
• Complexity: 117
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 2.64910
• PSA: 12.03000
• Boiling Point: 223.2 ℃ at 760 mmHg

3-Azaspiro[5.5]undecane Security Information

3-Azaspiro[5.5]undecane Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%